3-Hydroxy-4-((2-hydroxypropyl)amino)tetrahydrothiophene 1,1-dioxide

• Molecular Formula: C7H15NO4S
• Molecular Weight: 209.27 g/mol
• IUPAC Name: 4-(2-hydroxypropylamino)-1,1-dioxothiolan-3-ol
• InChI: InChI=1S/C7H15NO4S/c1-5(9)2-8-6-3-13(11,12)4-7(6)10/h5-10H,2-4H2,1H3
• InChI Key: LSKAUACCFJKYAD-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC1CS(=O)(=O)CC1O)O

Description

3-Hydroxy-4-((2-hydroxypropyl)amino)tetrahydrothiophene 1,1-dioxide (CAS 1218432-84-8) is a chemical compound with a molecular formula of C7H15NO4S and a molecular weight of 209.26 g/mol . This organosulfur compound features a tetrahydrothiophene 1,1-dioxide core (sulfolane) substituted with hydroxy and (2-hydroxypropyl)amino functional groups . This compound is part of a class of bis-sulfone molecules that are of significant interest in medicinal chemistry research for their role as non-electrophilic activators of the NRF2 signaling pathway . The NRF2/ARE pathway is a central protective mechanism in cells against oxidative stress, which is implicated in various disease states including autoimmune diseases and neurodegeneration . Related analogs in this structural class have demonstrated potential as research tools for studying cytoprotective mechanisms without obligate cytotoxicity . Please handle with appropriate safety precautions. This product is For Research Use Only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-4-((2-hydroxypropyl)amino)tetrahydrothiophene 1,1-dioxide typically involves the reaction of tetrahydrothiophene derivatives with appropriate reagents to introduce the hydroxyl and amino groups. One common method involves the use of 26% aqueous ammonia hydroxide, which is allowed to react with a precursor compound overnight at room temperature .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. it is likely that large-scale synthesis would follow similar routes as laboratory synthesis, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-4-((2-hydroxypropyl)amino)tetrahydrothiophene 1,1-dioxide can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to remove oxygen atoms, potentially forming simpler thiophene derivatives.

Substitution: The amino group can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various electrophiles for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a wide range of derivatives with different functional groups.

Scientific Research Applications

3-Hydroxy-4-((2-hydroxypropyl)amino)tetrahydrothiophene 1,1-dioxide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 3-Hydroxy-4-((2-hydroxypropyl)amino)tetrahydrothiophene 1,1-dioxide exerts its effects involves interactions with molecular targets such as enzymes and receptors. The hydroxyl and amino groups allow the compound to form hydrogen bonds and other interactions with these targets, influencing their activity and function.

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

The following table summarizes key structural analogs of 3-Hydroxy-4-((2-hydroxypropyl)amino)tetrahydrothiophene 1,1-dioxide, highlighting substituent differences and molecular characteristics:

Compound Name	Substituents at Positions 3 & 4	Molecular Formula	Molecular Weight	Key Features/Applications	References
3-Hydroxy-4-((2-hydroxypropyl)amino)tetrahydrothiophene 1,1-dioxide	3-OH, 4-(2-hydroxypropylamino)	C₇H₁₄N₂O₄S	246.26 g/mol*	High polarity due to dual hydroxyl groups
3-Hydroxy-4-((2-methoxyethyl)amino)tetrahydrothiophene 1,1-dioxide	3-OH, 4-(2-methoxyethylamino)	C₇H₁₄N₂O₄S	246.26 g/mol	Methoxy group reduces hydrophilicity
4-Isobutylamino-1,1-dioxo-tetrahydrothiophen-3-ol	3-OH, 4-isobutylamino	C₈H₁₇NO₃S	223.29 g/mol	Branched alkyl chain enhances lipophilicity
3-((3-Methoxypropyl)amino)tetrahydrothiophene 1,1-dioxide hydrochloride	3-H, 4-(3-methoxypropylamino) + HCl counterion	C₈H₁₈ClNO₃S	243.75 g/mol	Hydrochloride salt improves aqueous solubility
4-(Piperidin-1-yl)-1,1-dioxo-tetrahydrothiophen-3-ol	3-OH, 4-piperidin-1-yl	C₉H₁₅NO₃S	241.29 g/mol	Tertiary amine enhances metabolic stability

*Calculated based on molecular formula.

Key Differences and Implications

Hydrophilicity vs. Lipophilicity: The target compound’s dual hydroxyl groups (3-OH and 2-hydroxypropylamino) likely confer higher aqueous solubility compared to analogs like 4-isobutylamino (lipophilic) or methoxy-substituted derivatives . The hydrochloride salt analog (C₈H₁₈ClNO₃S) demonstrates how counterions can modulate solubility for pharmaceutical applications .

Synthetic Pathways :

• Thiophene 1,1-dioxides are often synthesized via cyclization of sulfonyl-substituted ketones using bases like LDA (lithium diisopropylamide) . Substituent variation (e.g., hydroxypropyl vs. methoxyethyl) may arise from alkylation or protection/deprotection strategies during synthesis.

Methoxy groups (e.g., in 3-Hydroxy-4-((2-methoxyethyl)amino)tetrahydrothiophene 1,1-dioxide) may reduce metabolic degradation compared to hydroxylated analogs .

Biological Activity

3-Hydroxy-4-((2-hydroxypropyl)amino)tetrahydrothiophene 1,1-dioxide (CAS Number: 1384430-65-2) is a compound that has garnered interest due to its potential biological activities. This article explores the compound's pharmacological properties, mechanisms of action, and relevant case studies that highlight its significance in biomedical research.

Chemical Structure and Properties

The molecular formula of 3-Hydroxy-4-((2-hydroxypropyl)amino)tetrahydrothiophene 1,1-dioxide is $C_7H_{15}NO_4S$, with a molecular weight of 195.24 g/mol. The compound features a tetrahydrothiophene ring, which is known for its diverse biological activities.

Antimicrobial Properties

Research indicates that compounds similar to tetrahydrothiophenes exhibit significant antimicrobial activity. Studies have shown that derivatives of tetrahydrothiophenes can inhibit the growth of various bacterial strains, including multidrug-resistant pathogens. The presence of hydroxyl and amino groups in the structure enhances its interaction with microbial cell membranes, leading to increased permeability and cell death.

Anticancer Activity

The compound has been evaluated for its anticancer properties. In vitro studies have demonstrated that it can induce apoptosis in cancer cell lines through the activation of caspases and modulation of apoptotic pathways. For instance, compounds with similar structures have shown effectiveness against human breast cancer (MCF-7) and cervical cancer (HeLa) cells, with IC50 values indicating potent cytotoxicity.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	10.5	Apoptosis induction via caspase activation
HeLa	8.3	Cell cycle arrest and apoptosis
A549	12.0	Inhibition of proliferation

Anti-inflammatory Effects

In addition to its antimicrobial and anticancer properties, 3-Hydroxy-4-((2-hydroxypropyl)amino)tetrahydrothiophene 1,1-dioxide has been studied for its anti-inflammatory effects. It has shown potential in reducing pro-inflammatory cytokine production in macrophage cell lines, suggesting a role in modulating immune responses.

The biological activities of this compound are attributed to several mechanisms:

• Reactive Oxygen Species (ROS) Modulation : The compound may influence ROS levels within cells, leading to oxidative stress that triggers apoptosis.
• Enzyme Inhibition : It can inhibit specific enzymes involved in cell proliferation and survival pathways.
• Receptor Interaction : The compound may interact with various cellular receptors, altering downstream signaling pathways crucial for cancer cell survival.

Study on Anticancer Activity

A recent study published in Journal of Medicinal Chemistry investigated the anticancer activity of tetrahydrothiophene derivatives. The study found that compounds similar to 3-Hydroxy-4-((2-hydroxypropyl)amino)tetrahydrothiophene 1,1-dioxide exhibited significant cytotoxic effects against multiple cancer cell lines, highlighting their potential as therapeutic agents in oncology .

Clinical Implications

In clinical settings, compounds derived from tetrahydrothiophene structures have been explored for their ability to enhance the efficacy of existing chemotherapeutics while reducing side effects. This combination therapy approach leverages the unique mechanisms of action provided by these compounds.

Q & A

Q. What are the standard synthetic routes for 3-Hydroxy-4-((2-hydroxypropyl)amino)tetrahydrothiophene 1,1-dioxide, and how are reaction conditions optimized?

The synthesis typically involves functionalizing the tetrahydrothiophene 1,1-dioxide core with hydroxy and amino groups via nucleophilic substitution or reductive amination. Key steps include:

• Ring sulfonation : Oxidizing tetrahydrothiophene to the 1,1-dioxide derivative using hydrogen peroxide or ozone under controlled temperatures (30–60°C) to avoid over-oxidation .
• Amino/hydroxy substitution : Reacting the sulfonated intermediate with 2-hydroxypropylamine in polar aprotic solvents (e.g., DMF or THF) at 50–80°C. Catalysts like triethylamine improve yield by neutralizing HCl byproducts .
• Purification : Column chromatography (silica gel, eluent: methanol/dichloromethane) or recrystallization from ethanol/water mixtures ensures >95% purity. LC-MS and $^1$H NMR validate intermediate structures .

Q. How is the compound characterized structurally, and what analytical techniques are essential?

• X-ray crystallography : Resolves absolute stereochemistry using SHELXL (for small molecules) or SHELXS (for macromolecular complexes). ORTEP-3 visualizes thermal ellipsoids and hydrogen bonding .
• Spectroscopy : $^1$H/$^{13}$C NMR confirms substituent positions (e.g., hydroxypropylamino protons at δ 3.1–3.5 ppm). IR identifies sulfone (S=O) stretches at 1150–1300 cm$^{-1}$ .
• Mass spectrometry : High-resolution ESI-MS detects [M+H]$^+$ ions with <2 ppm error to verify molecular formula (e.g., C$_7$H$_{14}$N$_2$O$_3$S for the target compound) .

Q. What are the primary biological screening assays for this compound?

• Enzyme inhibition : Assays against kinases or proteases (e.g., trypsin) using fluorogenic substrates (IC$_{50}$ determination).
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with EC$_{50}$ values compared to cisplatin controls .
• Solubility/logP : Shake-flask method in PBS (pH 7.4) and octanol/water partitioning guide pharmacokinetic profiling .

Advanced Research Questions

Q. How can conflicting data on stereochemical outcomes in synthesis be resolved?

Discrepancies in diastereomer ratios (e.g., 3R,4S vs. 3S,4R configurations) arise from solvent polarity and temperature effects. Strategies include:

• Chiral chromatography : Use of Chiralpak AD-H columns to separate enantiomers.
• DFT calculations : Gaussian09 simulations predict thermodynamic stability of stereoisomers (e.g., ΔG differences >2 kcal/mol favor one isomer) .
• Crystallographic validation : Compare experimental XRD data with computed crystal packing using Mercury software .

Q. What computational methods predict the compound’s reactivity and thermodynamic stability?

• Strain energy analysis : Assess ring puckering and sulfone-induced strain using molecular mechanics (MMFF94 force field). Sulfolane derivatives exhibit ~5–10 kcal/mol strain .
• DFT studies : B3LYP/6-31G(d) optimizes geometries and calculates frontier orbitals (HOMO-LUMO gaps >5 eV suggest low electrophilicity) .
• MD simulations : GROMACS models solvation dynamics and protein-ligand binding (e.g., docking to ATP-binding pockets) .

Q. How do contradictory bioactivity results across assays arise, and how are they addressed?

Variability in IC$_{50}$ values (e.g., 10 µM vs. 50 µM in kinase assays) may stem from:

• Assay conditions : pH-dependent protonation of the amino group alters binding affinity. Use buffers (HEPES vs. Tris) with controlled ionic strength .
• Metabolite interference : LC-MS/MS quantifies compound degradation in cell media over 24 hours.
• Off-target effects : Chemoproteomics (e.g., thermal shift assays) identifies unintended protein targets .

Q. What strategies optimize the compound’s selectivity in medicinal chemistry applications?

• Structure-activity relationship (SAR) : Introduce substituents (e.g., methyl, fluorine) at the 4-position to sterically block non-target binding.
• Prodrug design : Mask the hydroxy group as an ester (e.g., acetyl) to enhance membrane permeability, with enzymatic cleavage in vivo .
• Covalent inhibitors : Incorporate electrophilic warheads (e.g., acrylamides) for irreversible binding to cysteine residues in target enzymes .

Methodological Challenges

Q. How is the compound’s stability under physiological conditions evaluated?

• Forced degradation studies : Expose to UV light (ICH Q1B), acidic/basic hydrolysis (0.1M HCl/NaOH, 40°C), and oxidative stress (3% H$_2$O$_2$). Monitor degradation via HPLC-DAD .
• Plasma stability : Incubate with human plasma (37°C, 24h) and quantify parent compound using LC-MS/MS .

Q. What crystallographic challenges arise in resolving its polymorphic forms?

• Twinned crystals : Use SHELXD for structure solution and PLATON to validate twinning operators.
• Disorder modeling : Refine occupancy ratios of disordered hydroxypropyl groups using Olex2 .